Cas no 2172231-03-5 (methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 2172231-03-5
• MF: C₁₃H₁₆BrNO₃
• MW: 314.175043106079
• CID: 5849138
• PubChem ID: 165527351
• Update Time: 2025-06-15

methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate
• 2172231-03-5
• EN300-1454115

• Inchi： 1S/C13H16BrNO3/c1-17-8-3-4-9(12(14)5-8)10-6-15-7-11(10)13(16)18-2/h3-5,10-11,15H,6-7H2,1-2H3
• InChI Key： CQLVNVDSLHUIPU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1CNCC1C(=O)OC)OC

Computed Properties

• Exact Mass: 313.03136g/mol
• Monoisotopic Mass: 313.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate

Methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2172231-03-5): A Comprehensive Overview

Methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate, with the CAS number 2172231-03-5, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyrrolidine core and a substituted bromo-4-methoxyphenyl group makes it a versatile intermediate for synthesizing various bioactive molecules.

The structural motif of Methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate is particularly intriguing because it combines two pharmacophoric elements that are frequently utilized in medicinal chemistry. The pyrrolidine ring is known for its ability to mimic the conformation of natural amino acids, which can enhance binding affinity to biological targets. On the other hand, the bromo-4-methoxyphenyl moiety introduces electronic and steric effects that can be fine-tuned to optimize pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate has emerged as a valuable building block in this endeavor. Its utility in constructing complex molecules has been demonstrated in several high-profile studies. For instance, researchers have leveraged this compound to develop inhibitors targeting various enzymes and receptors involved in metabolic disorders and neurodegenerative diseases.

One of the most compelling aspects of Methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The pyrrolidine core of this compound can be modified to create selective kinase inhibitors that bind to specific ATP-binding sites, thereby modulating downstream signaling cascades. Recent studies have shown that derivatives of Methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate exhibit promising activity against various kinases, making them attractive candidates for further development.

Another area where this compound has shown promise is in the development of antiviral agents. The bromo and methoxy substituents on the phenyl ring contribute to the compound's ability to interact with viral proteins, thereby inhibiting viral replication. Researchers have explored its potential as an antiviral agent against RNA viruses, such as influenza and coronaviruses. Preliminary studies have indicated that certain derivatives of Methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate can effectively block viral entry into host cells, offering a new strategy for combating viral infections.

The synthesis of Methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the functionalization of a pyrrolidine derivative followed by coupling with a bromo-substituted aromatic ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods underscore the importance of Methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate as a key intermediate in pharmaceutical synthesis.

The pharmacological profile of Methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate has been extensively studied in vitro and in vivo. In cell-based assays, this compound has demonstrated binding affinity to several targets, including enzymes and receptors relevant to human health. Animal models have further validated its potential as a lead compound for drug development. Notably, studies have shown that derivatives of this compound exhibit favorable pharmacokinetic properties, including good solubility and oral bioavailability.

The future directions for research on Methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate are multifaceted. One key area is the exploration of novel derivatives with enhanced biological activity and selectivity. By modifying the substituents on the pyrrolidine and phenyl rings, researchers aim to develop compounds that are more potent and less toxic than existing drugs. Additionally, computational methods such as molecular modeling and virtual screening are being employed to identify new derivatives with optimized properties.

Another exciting avenue is the investigation of Methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate's role in combination therapies. By pairing this compound with other therapeutic agents, researchers hope to achieve synergistic effects that could lead to more effective treatments for complex diseases. Preclinical studies are underway to evaluate its potential in combination regimens for cancer and infectious diseases.

In conclusion, Methyl 4-(2-bromo-4-methoxyphenyl)pyrrolidine-3-carboxylate (CAS No. 2172231-03-5) is a versatile and promising compound with significant applications in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in drug discovery and development.